N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide

• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol
• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C14H19N3O2/c1-11(18)15-13-5-3-4-6-14(13)17-9-7-16(8-10-17)12(2)19/h3-6H,7-10H2,1-2H3,(H,15,18)
• InChI Key: LRJWBHXRBUEXRO-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC=C1N2CCN(CC2)C(=O)C

Description

N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide, also known as AP-1, is a chemical compound that has been extensively studied for its potential use in scientific research. AP-1 is a small molecule that is able to cross the blood-brain barrier, making it a promising candidate for the development of drugs that target the central nervous system. In

Mechanism of Action

The mechanism of action of N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide involves its ability to bind to certain receptors in the brain, including dopamine and serotonin receptors. N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide has been shown to increase the release of dopamine and serotonin in the brain, leading to an increase in mood and a reduction in anxiety and depression. N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide has also been shown to modulate the activity of the glutamate system, which is involved in learning and memory.
Biochemical and Physiological Effects:
N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects in the brain. It has been shown to increase the levels of certain neurotransmitters, including dopamine, serotonin, and norepinephrine. N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide has also been shown to increase the activity of certain brain regions, including the prefrontal cortex and the amygdala. These effects are thought to be responsible for the therapeutic effects of N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide in lab experiments is its ability to cross the blood-brain barrier. This makes it a valuable tool for studying the central nervous system and developing drugs that target the brain. However, there are also limitations to using N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide in lab experiments. For example, it has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide. One area of interest is the development of drugs that target the glutamate system, which is involved in learning and memory. N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide has been shown to modulate the activity of this system, making it a potential target for drug development. Another area of interest is the development of drugs that target the dopamine and serotonin systems, which are involved in mood regulation. N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide has been shown to increase the release of these neurotransmitters, making it a potential candidate for drug development in this area. Finally, there is a need for more research on the long-term effects of N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide, as its short half-life can make it difficult to study its effects over time.
Conclusion:
In conclusion, N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide is a promising compound for scientific research due to its ability to cross the blood-brain barrier and modulate the activity of certain neurotransmitters in the brain. Its potential therapeutic applications for the treatment of various neurological disorders make it a valuable tool for drug development. While there are limitations to using N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide in lab experiments, there are also numerous future directions for research that could lead to the development of new drugs and therapies.

Synthesis Methods

The synthesis of N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide involves the reaction of 4-acetylpiperazine with 2-bromoacetophenone in the presence of a palladium catalyst. The reaction occurs under mild conditions and yields a high purity product. The synthesis of N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide has been optimized over the years, resulting in a more efficient and cost-effective method.

Scientific Research Applications

N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide has been used extensively in scientific research for its ability to modulate the activity of certain neurotransmitters in the brain. It has been shown to have potential therapeutic applications for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia. N-[2-(4-acetylpiperazin-1-yl)phenyl]acetamide has also been studied for its potential use in drug addiction treatment, as it has been shown to reduce drug-seeking behavior in animal models.